molecular formula C16H13N3O3S B2696824 N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide CAS No. 898372-05-9

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide

Cat. No. B2696824
CAS RN: 898372-05-9
M. Wt: 327.36
InChI Key: HCNMLXXTQUHFLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Reactions Analysis

Specific chemical reactions involving “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found .

Scientific Research Applications

Synthesis and Antitumor Activity

Benzothiazole derivatives have been extensively studied for their antitumor properties. Racané et al. (2006) synthesized novel derivatives of 6-amino-2-phenylbenzothiazole bearing different substituents, demonstrating cytostatic activities against malignant human cell lines such as cervical, breast, colon, and laryngeal carcinoma, highlighting their potential as anticancer agents (Racané et al., 2006).

Synthesis of Heterocyclic Compounds

Benzothiazole derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. Szabo et al. (1992) detailed the synthesis of quinazolino-1,3-benzothiazine derivatives through ring-closure reactions, contributing to the development of new heterocyclic ring systems with potential pharmaceutical applications (Szabo et al., 1992).

Electrochemical Studies

Electrochemical behaviors of benzothiazole derivatives have been investigated for their potential in quantitative determinations. Zeybek et al. (2009) examined the electrochemical behaviors of various benzoxazole compounds, indicating their applicability in sensitive and rapid detection methods in pharmaceutical analysis (Zeybek et al., 2009).

Structural and Spectroscopic Characterization

Arslan et al. (2015) conducted a comprehensive study on the structural and spectroscopic characterization of p-nitrobenzamide compounds, providing insight into their molecular geometries, vibrational frequencies, and electronic properties through experimental and computational methods. This foundational understanding aids in the further application of these compounds in materials science and drug design (Arslan et al., 2015).

Organic Magnetic Materials

The study by Ferrer et al. (2001) on benzimidazole-based organic magnetic materials showcased the role of hydrogen bonds in these compounds, contributing to the development of materials with specific magnetic properties. This research highlights the versatility of benzothiazole derivatives in the field of materials science (Ferrer et al., 2001).

Mechanism of Action

The mechanism of action of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” is not provided in the sources I found .

Safety and Hazards

The safety and hazards associated with “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not provided in the sources I found .

Future Directions

The future directions for research or applications of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found .

properties

IUPAC Name

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N3O3S/c1-9-7-13-14(8-10(9)2)23-16(17-13)18-15(20)11-3-5-12(6-4-11)19(21)22/h3-8H,1-2H3,(H,17,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HCNMLXXTQUHFLZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.